Cas no 1643576-52-6 (4-bromo-1-(methyl-d3)-1H-1,2,3-triazole-5-d)

• Product Name: 4-bromo-1-(methyl-d3)-1H-1,2,3-triazole-5-d
• CAS No: 1643576-52-6
• MF: C₃H₄BrN₃
• MW: 166.012605667114
• CID: 6826695
• PubChem ID: 133554054
• Update Time: 2025-03-06

4-bromo-1-(methyl-d3)-1H-1,2,3-triazole-5-d Chemical and Physical Properties

Names and Identifiers

• CS-24870
• 1643576-52-6
• 4-Bromo-1-methyl-(1,2,3-triazole)-d4
• 4-bromo-1-(methyl-d3)-1H-1,2,3-triazole-5-d

• Inchi： 1S/C3H4BrN3/c1-7-2-3(4)5-6-7/h2H,1H3/i1D3,2D
• InChI Key： RQZZFHDFPSNDKV-MZCSYVLQSA-N
• SMILES： BrC1=C([2H])N(C([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 164.98397Da
• Monoisotopic Mass: 164.98397Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.7Ų